Cas no 60561-89-9 ( )

• Product Name: &nbsp
• CAS No: 60561-89-9
• MF: C₁₂H₁₇BrClNO₂
• MW: 322.625881910324
• CID: 952328
• PubChem ID: 24195079
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)ethyl 4-(bromomethyl)benzoate,hydrochloride
• NSC176033
• NSC-176033
• 60561-89-9
• DTXSID70638612
• SCHEMBL11772112
• 2-(Dimethylamino)ethyl 4-(bromomethyl)benzoate--hydrogen chloride (1/1)
•  

• Inchi： 1S/C12H16BrNO2.ClH/c1-14(2)7-8-16-12(15)11-5-3-10(9-13)4-6-11;/h3-6H,7-9H2,1-2H3;1H
• InChI Key： VPNFHRNXRHBGCR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C(=O)OCCN(C)C.Cl

Computed Properties

• Exact Mass: 321.01321
• Monoisotopic Mass: 321.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.339
• Boiling Point: 356.2°Cat760mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.552
• PSA: 29.54
• LogP: 3.10190